Cas no 2137829-25-3 (1-(2-methoxybutyl)-3-methyl-1H-pyrazol-4-amine)

• Product Name: 1-(2-methoxybutyl)-3-methyl-1H-pyrazol-4-amine
• CAS No: 2137829-25-3
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 5927856
• PubChem ID: 165849913
• Update Time: 2025-08-03

1-(2-methoxybutyl)-3-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxybutyl)-3-methyl-1H-pyrazol-4-amine
• 2137829-25-3
• EN300-1112348

• Inchi： 1S/C9H17N3O/c1-4-8(13-3)5-12-6-9(10)7(2)11-12/h6,8H,4-5,10H2,1-3H3
• InChI Key： QSSKNNXFPJISPF-UHFFFAOYSA-N
• SMILES： O(C)C(CC)CN1C=C(C(C)=N1)N

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-(2-methoxybutyl)-3-methyl-1H-pyrazol-4-amine

Introduction to 1-(2-methoxybutyl)-3-methyl-1H-pyrazol-4-amine (CAS No. 2137829-25-3) and Its Emerging Applications in Chemical Biology

The compound 1-(2-methoxybutyl)-3-methyl-1H-pyrazol-4-amine (CAS No. 2137829-25-3) represents a fascinating molecular entity that has garnered significant attention in the field of chemical biology and drug discovery. As a derivative of pyrazole, this heterocyclic scaffold is renowned for its structural versatility and biological activity, making it a valuable candidate for exploring novel therapeutic interventions. The presence of both an N-substituent and an alkyl chain at the 1-position, coupled with a methyl group at the 3-position, imparts unique physicochemical properties that influence its interactions with biological targets.

Recent advancements in computational chemistry and high-throughput screening have positioned this compound as a promising lead in the development of small-molecule modulators. The pyrazol-4-amine moiety, in particular, has been extensively studied for its role in modulating enzyme activity and receptor binding. For instance, derivatives of this scaffold have shown potential in inhibiting kinases and other signaling proteins, which are critical in various pathological processes. The 2-methoxybutyl side chain contributes to the compound's solubility and metabolic stability, enhancing its pharmacokinetic profile—a crucial factor in drug design.

In the realm of medicinal chemistry, the structural features of 1-(2-methoxybutyl)-3-methyl-1H-pyrazol-4-amine make it an attractive scaffold for further derivatization. Researchers have leveraged its inherent reactivity to develop libraries of analogs with tailored biological activities. For example, modifications at the 4-amino group or the methyl substituent have yielded compounds with enhanced binding affinity to specific protein targets. Such structural optimization strategies align with modern drug discovery paradigms that emphasize precision and efficacy.

The compound's relevance is further underscored by its potential applications in addressing unmet medical needs. Current research indicates that pyrazole derivatives exhibit anti-inflammatory, antimicrobial, and anticancer properties. The N-substituent in particular plays a pivotal role in modulating redox-sensitive pathways, which are dysregulated in several diseases. By fine-tuning this moiety, chemists aim to develop molecules that can selectively target pathological conditions without compromising normal physiological functions.

From a synthetic chemistry perspective, 1-(2-methoxybutyl)-3-methyl-1H-pyrazol-4-amine exemplifies the elegance of heterocyclic chemistry. The synthesis involves multi-step reactions that showcase the interplay between functional group transformations and stereochemical control. Recent methodologies employing transition-metal catalysis have streamlined the preparation of complex pyrazole derivatives, enabling rapid exploration of structural diversity. This progress underscores the importance of robust synthetic routes in translating chemical discoveries into tangible therapeutic agents.

The compound's pharmacological profile is also influenced by its interaction with biological membranes and metabolizing enzymes. The alkyl chain contributes to membrane permeability, while electronic effects modulate reactivity with cytochrome P450 enzymes. These factors are critical in determining drug bioavailability and toxicity profiles—a cornerstone of modern pharmacokinetics research. By integrating computational modeling with experimental validation, scientists can predict and optimize these interactions for improved drug candidates.

Emerging evidence suggests that 1-(2-methoxybutyl)-3-methyl-1H-pyrazol-4-amine may serve as a key intermediate in developing next-generation biologics or prodrugs. Its ability to undergo selective modifications allows for the creation of conjugates that combine multiple therapeutic effects or enhance delivery systems. Such innovations are particularly relevant in oncology and immunotherapy, where combinatorial approaches are increasingly prevalent.

The compound's versatility extends beyond traditional small-molecule drug design; it also finds utility in biochemical assays as a reference standard or probe molecule. Researchers utilize it to study enzyme mechanisms or validate analytical methods for novel pyrazole derivatives. This dual role highlights its importance not only as a potential therapeutic agent but also as a tool compound in scientific research.

Looking ahead, the future prospects for 1-(2-methoxybutyl)-3-methyl-1H-pyrazol-4-amine are bright, driven by ongoing discoveries in chemical biology and interdisciplinary collaborations between academia and industry. Advances in artificial intelligence-assisted drug design may further accelerate the identification of optimized derivatives with improved efficacy profiles. Moreover, green chemistry principles are being integrated into synthetic protocols to ensure sustainable production practices—a critical consideration for future pharmaceutical development.